Cas no 93918-83-3 (Propanenitrile,3-[(2-ethylhexyl)thio]-2-methyl-)

• Product Name: Propanenitrile,3-[(2-ethylhexyl)thio]-2-methyl-
• CAS No: 93918-83-3
• MF: C₁₂H₂₃NS
• MW: 213.382722139359
• CID: 806833
• PubChem ID: 3022900
• Update Time: 2025-04-19

Propanenitrile,3-[(2-ethylhexyl)thio]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Propanenitrile,3-[(2-ethylhexyl)thio]-2-methyl-
• 3-(2-ethylhexylsulfanyl)-2-methylpropanenitrile
• 3-[(2-ethylhexyl)thio]-2-methylpropiononitrile
• 3-[(2-ETHYLHEXYL)SULFANYL]-2-METHYLPROPANENITRILE
• EINECS 299-964-5
• 93918-83-3
• 3-((2-Ethylhexyl)thio)-2-methylpropiononitrile
• DTXSID60917145
• NS00063858

• Inchi： 1S/C12H23NS/c1-4-6-7-12(5-2)10-14-9-11(3)8-13/h11-12H,4-7,9-10H2,1-3H3
• InChI Key： NERWRCYSTSIMEW-UHFFFAOYSA-N
• SMILES： S(CC(C#N)C)CC(CC)CCCC

Computed Properties

• Exact Mass: 213.15512091g/mol
• Monoisotopic Mass: 213.15512091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 49.1Ų